Cas no 1248099-84-4 (3-amino-3-(oxan-4-yl)propan-1-ol)

• Product Name: 3-amino-3-(oxan-4-yl)propan-1-ol
• CAS No: 1248099-84-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5231538
• PubChem ID: 62384881
• Update Time: 2026-03-07

3-amino-3-(oxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(oxan-4-yl)propan-1-ol
• 3-amino-3-(tetrahydro-2H-pyran-4-yl)propan-1-ol

• Inchi： 1S/C8H17NO2/c9-8(1-4-10)7-2-5-11-6-3-7/h7-8,10H,1-6,9H2
• InChI Key： ODQZHUWSALAAAR-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CCO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• XLogP3: -0.4
• Topological Polar Surface Area: 55.5

Additional information on 3-amino-3-(oxan-4-yl)propan-1-ol

3-Amino-3-(Oxan-4-yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-3-(oxan-4-yl)propan-1-ol, also known by its CAS number 1248099-84-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring an amino group and a tetrahydropyran ring, has garnered attention due to its potential in drug discovery, material science, and catalytic processes. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary chemical research.

The molecular structure of 3-amino-3-(oxan-4-yl)propan-1-ol comprises a central propane backbone with an amino group (-NH2) and a tetrahydropyran (oxane) moiety attached to the third carbon. This configuration imparts the compound with unique physical and chemical properties. The presence of the oxane ring introduces rigidity and hydrophobicity, while the amino group confers nucleophilic reactivity and hydrogen bonding capabilities. These attributes make it an ideal candidate for exploring diverse chemical transformations.

Recent studies have highlighted the role of 3-amino-3-(oxan-4-yl)propan-1-ol in asymmetric synthesis, where it serves as a chiral auxiliary or a building block for constructing complex molecules. Researchers have employed this compound in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. For instance, its use as a precursor in the construction of peptide analogs has shown promise in modulating enzyme activity, thereby opening avenues for therapeutic interventions.

In addition to its role in organic synthesis, 3-amino-3-(oxan-4-yli)propanol has been explored for its catalytic properties. Its ability to act as a ligand in transition metal-catalyzed reactions has been reported in several recent publications. These studies demonstrate its utility in facilitating enantioselective reactions, which are crucial for the production of chiral pharmaceuticals and fine chemicals.

The synthesis of CAS No 1248099844 involves multi-step processes that often incorporate advanced techniques such as ring-opening reactions and nucleophilic substitutions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and enhancing scalability. These developments are particularly significant for industries reliant on large-scale production of fine chemicals.

Beyond synthetic applications, the compound's physical properties have been leveraged in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for designing coordination polymers and metalloframeworks. Recent research has explored its use in creating porous materials with applications in gas storage and catalysis.

In conclusion, 3-amino-N,N-dimethylbenzamide, or CAS No 1248099844, stands as a testament to the ever-evolving landscape of chemical innovation. Its multifaceted applications across drug discovery, catalysis, and materials science highlight its significance as a key building block in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly vital role in advancing both academic and industrial pursuits.